N-(2-((4-(2-methoxyphenoxy)but-2-yn-1-yl)amino)-2-oxoethyl)benzamide

• IUPAC Name: N-[2-[4-(2-methoxyphenoxy)but-2-ynylamino]-2-oxoethyl]benzamide
• InChI: InChI=1S/C20H20N2O4/c1-25-17-11-5-6-12-18(17)26-14-8-7-13-21-19(23)15-22-20(24)16-9-3-2-4-10-16/h2-6,9-12H,13-15H2,1H3,(H,21,23)(H,22,24)
• InChI Key: KHURIOZKWQKRFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC#CCNC(=O)CNC(=O)C2=CC=CC=C2
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

The compound "N-(2-((4-(2-methoxyphenoxy)but-2-yn-1-yl)amino)-2-oxoethyl)benzamide" is a benzamide derivative, which is a class of compounds known for their biological relevance and potential pharmacological applications. Benzamide derivatives are often explored for their ability to interact with various biological targets, such as enzymes and receptors, which can lead to a variety of therapeutic effects.

Synthesis Analysis

The synthesis of benzamide derivatives can involve various starting materials and synthetic routes. For instance, the synthesis of different substituted N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides was reported using 4-aminophenazone, a non-steroidal anti-inflammatory drug, as a starting material . Another approach described the chemoselective N-benzoylation of aminophenols using benzoylisothiocyanates, leading to the formation of N-(2-hydroxyphenyl)benzamides . These methods highlight the versatility in the synthesis of benzamide derivatives, which can be tailored to produce compounds with specific biological activities.

Molecular Structure Analysis

The molecular structure of benzamide derivatives can be analyzed using various techniques such as X-ray diffraction, IR spectroscopy, and quantum chemical computation. For example, the structure of a novel benzamide was analyzed using X-ray single crystal diffraction, indicating that it crystallizes in a triclinic system . The geometrical parameters obtained from such studies can be in good agreement with theoretical values calculated using density functional theory (DFT). Additionally, the electronic properties, such as HOMO and LUMO energies, can be calculated to estimate the chemical reactivity of the molecule .

Chemical Reactions Analysis

Benzamide derivatives can undergo various chemical reactions, which can be influenced by their molecular structure. The presence of functional groups such as amides, ethers, and halogens can affect the reactivity of these compounds. For instance, the presence of a fluorine atom can significantly influence the hydrogen bonding patterns and crystal packing of the compound . The reactivity can also be studied through DFT calculations and analyses such as QTAIM/NCIplot, which disclose the energetically relevant interactions within the molecule .

Physical and Chemical Properties Analysis

The physical and chemical properties of benzamide derivatives can be characterized by techniques like X-ray powder diffractometry, thermal analysis, and spectroscopy. For example, two polymorphs of a benzamide derivative were characterized, showing different thermal behaviors and stability profiles . The IR spectroscopic analyses can provide insights into the different vibrational modes of the compounds, such as N-H and C=O stretching vibrations . The solid-state structures of these compounds can be further analyzed through Hirshfeld surface analysis to understand the intermolecular interactions that stabilize the crystal structure .